N1-(2-(azepan-1-yl)-2-(thiophen-3-yl)ethyl)-N2-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)oxalamide

• IUPAC Name: N-[2-(azepan-1-yl)-2-thiophen-3-ylethyl]-N'-(2,3-dihydro-1,4-benzodioxin-6-yl)oxamide
• InChI: InChI=1S/C22H27N3O4S/c26-21(22(27)24-17-5-6-19-20(13-17)29-11-10-28-19)23-14-18(16-7-12-30-15-16)25-8-3-1-2-4-9-25/h5-7,12-13,15,18H,1-4,8-11,14H2,(H,23,26)(H,24,27)
• InChI Key: ZEPMSJAIIPJYRS-UHFFFAOYSA-N
• Canonical SMILES: C1CCCN(CC1)C(CNC(=O)C(=O)NC2=CC3=C(C=C2)OCCO3)C4=CSC=C4
• Molecular Formula: C22H27N3O4S
• Molecular Weight: 429.5 g/mol

Description

N1-(2-(azepan-1-yl)-2-(thiophen-3-yl)ethyl)-N2-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)oxalamide is a useful research compound. Its molecular formula is C22H27N3O4S and its molecular weight is 429.54. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Catalysis

Research has demonstrated innovative synthetic pathways to complex molecules that share structural features with the specified compound. For example, Fauq et al. (2007) detailed an improved chemical synthesis of a γ-secretase inhibitor, showcasing methods that could be applicable to synthesizing structurally similar compounds (Fauq et al., 2007). Similarly, Munck et al. (2017) reported on the catalytic enantioselective aza-Reformatsky reaction with seven-membered cyclic imines, providing insights into synthesizing chiral derivatives that might include the target compound's backbone (Munck et al., 2017).

Medicinal Chemistry and Pharmacology

In medicinal chemistry, compounds structurally related to the target molecule have been synthesized and evaluated for various biological activities. For instance, Gomha et al. (2016) synthesized a series of compounds incorporating the thiophene moiety and evaluated them as anti-tumor agents, highlighting the potential of thiophene-containing molecules in drug development (Gomha et al., 2016).

Material Science and Photophysics

In the realm of material science, compounds with benzothiophene cores have been investigated for their photochromic properties. Schleper et al. (2019) explored 1,2-bis(2-ethylbenzo[b]thiophen-3-yl)perfluorocyclopentenes, focusing on their emissive properties in various states, which could inform the development of materials based on similar structural frameworks (Schleper et al., 2019).